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Compound of Interest

Compound Name:
3-tert-Butyl-2-

hydroxybenzaldehyde

Cat. No.: B1333914 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Abstract: 3-tert-Butyl-2-hydroxybenzaldehyde is a versatile aromatic aldehyde that serves as

a critical intermediate in various fields of chemical synthesis. Its unique molecular structure,

featuring a bulky tert-butyl group adjacent to hydroxyl and aldehyde functionalities, imparts

specific reactivity and properties that are highly valuable in the development of catalysts,

pharmaceuticals, and advanced materials. This document provides a comprehensive overview

of its chemical identity, physicochemical properties, a detailed synthesis protocol, and its key

applications, with a focus on its role in ligand synthesis and as a pharmaceutical precursor.

Chemical Identity
The subject of this guide is the organic compound identified by the IUPAC name 3-tert-butyl-2-
hydroxybenzaldehyde.[1] It is a mono-tert-butyl substituted 2-hydroxybenzaldehyde, also

widely known by its common synonym, 3-tert-Butylsalicylaldehyde.[1][2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-tert-butyl-2-hydroxybenzaldehyde[1]

CAS Number 24623-65-2[1][3]

Molecular Formula C₁₁H₁₄O₂[1][2][3]

Molecular Weight 178.23 g/mol [1][3]

InChI Key ROILLNJICXGZQQ-UHFFFAOYSA-N[1]

| Canonical SMILES | CC(C)(C)C1=CC=CC(=C1O)C=O[1] |

Common Synonyms:

3-tert-Butylsalicylaldehyde[1][2]

2-Hydroxy-3-tert-butylbenzaldehyde[1]

3-(tert-Butyl)-2-hydroxybenzaldehyde[1]

3-t-butylsalicylaldehyde[1]

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-[1]

Physicochemical and Spectroscopic Data
3-tert-Butyl-2-hydroxybenzaldehyde is typically a light yellow liquid or oil at room

temperature.[3][4] Its physical properties are well-documented and crucial for its application in

synthesis.

Table 2: Physicochemical Properties
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Property Value Source

Appearance Light yellow liquid/oil [3][4]

Boiling Point 78-79 °C at 1 mmHg [4]

Density 1.041 g/mL at 25 °C [4]

| Refractive Index (n²⁰/D) | 1.544 |[4] |

Spectroscopic analysis is fundamental for the structural confirmation of the compound. The

proton nuclear magnetic resonance (¹H-NMR) data provides characteristic signals for the

aldehyde, hydroxyl, aromatic, and tert-butyl protons.

Table 3: ¹H-NMR Spectroscopic Data (CDCl₃, 300 MHz)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

1.44 Singlet 9H -C(CH₃)₃

6.97 Triplet (t) 1H Ar-H

7.41
Doublet of Doublets

(dd)
1H Ar-H

7.54
Doublet of Doublets

(dd)
1H Ar-H

9.88 Singlet 1H -CHO

11.82 Singlet 1H -OH

Data sourced from ChemicalBook.[3][4]

Additional spectroscopic information, including ATR-IR and Raman spectra, is available and

can be used for further characterization.[1]

Synthesis Protocol
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3-tert-Butyl-2-hydroxybenzaldehyde can be synthesized effectively through the formylation

of 2-tert-butylphenol.[3][5] The following protocol details a common laboratory-scale synthesis.

Experimental Protocol: Synthesis via Duff Reaction

This method involves the reaction of 2-tert-butylphenol with magnesium chloride and

paraformaldehyde in the presence of triethylamine.[3][4]

Materials:

2-tert-butylphenol (30 mmol, 4.55 g)

Magnesium chloride (MgCl₂) (60 mmol, 5.71 g)

Paraformaldehyde (66 mmol, 2.08 g)

Triethylamine (60 mmol, 8.35 mL)

Tetrahydrofuran (THF), anhydrous (120 mL)

Ethyl acetate (EtOAc)

Magnesium sulfate (MgSO₄), anhydrous

Dilute Hydrochloric Acid (HCl) (if needed)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-tert-

butylphenol (30 mmol), magnesium chloride (60 mmol), and paraformaldehyde (66 mmol) to

120 mL of THF.

Stir the resulting suspension at room temperature.

Add triethylamine (60 mmol) dropwise to the stirred suspension.

Heat the reaction mixture to reflux and maintain for 3 hours. The mixture will typically form an

orange-colored suspension.[3][4]
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After cooling to room temperature, quench the reaction mixture (details not specified in

source, but typically with an aqueous acid wash).

Perform a liquid-liquid extraction using ethyl acetate (3 x 50 mL). If a persistent emulsion

forms, a small amount of dilute HCl can be added to break it.[3][4]

Combine the organic layers and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the organic phase under reduced pressure to yield

the product as a pale yellow oil.

This procedure typically yields a product of sufficient purity (Yield: ~90%) that does not

require further purification.[3][4] The product may darken to a green color upon storage.[3][4]
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Reactants:
ert-butylphenol, MgCl₂, Paraformaldehyde
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Workflow for the synthesis of 3-tert-Butyl-2-hydroxybenzaldehyde.

Applications in Research and Drug Development
The unique structure of 3-tert-butyl-2-hydroxybenzaldehyde makes it a valuable building

block in several areas.
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4.1. Synthesis of Ligands for Catalysis A primary application of this compound is in the

synthesis of specialized ligands, particularly Schiff bases.[6] Condensation with primary

diamines yields salen-type ligands, which are renowned for their ability to form stable

complexes with transition metals.[5][6] These metal-salen complexes are powerful catalysts for

a wide range of organic transformations, including asymmetric synthesis, which is critical for

producing enantiomerically pure compounds in the pharmaceutical industry.[6]

3-tert-Butyl-2-
hydroxybenzaldehyde

(2 eq.)
Schiff Base

Condensation
Diamine

(e.g., ethylenediamine)

Salen-type
Ligand

Coordination

Metal Ion
(e.g., Mn²⁺, Co²⁺, Ti⁴⁺)

Metal-Salen Complex
(Asymmetric Catalyst)

Click to download full resolution via product page

Formation of a Metal-Salen Complex for Catalysis.

4.2. Pharmaceutical Intermediate 3-tert-Butyl-2-hydroxybenzaldehyde serves as a key

pharmaceutical intermediate.[3][6] Its structure is a versatile scaffold that can be modified to

produce derivatives with potential biological activity.[6] Research has indicated that compounds

synthesized from this aldehyde show promise as antibacterial agents, addressing the critical

need for new antimicrobial therapies.[6] Its derivatives are also used in the synthesis of more

complex molecules, such as certain coumarins.[4]

4.3. Material Science Beyond catalysis and pharmaceuticals, this compound finds utility in

material science. It is used in the synthesis of polymer stabilizers, which protect polymeric

materials from degradation caused by factors like heat and UV light, thereby enhancing their

durability and lifespan.[6]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-tert-Butyl-2-hydroxybenzaldehyde presents several hazards. Proper personal
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protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95), should

be used when handling this chemical.

Table 4: GHS Hazard Information

Category Code Description

Pictogram Warning

Hazard Statements H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335
May cause respiratory

irritation[1]

| Precautionary Statements| P261, P264, P271, P280, P302+P352, P305+P351+P338 | Avoid

breathing dust/fume/gas/mist/vapours/spray. Wash skin thoroughly after handling. Use only

outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection. IF

ON SKIN: Wash with plenty of water. IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |

Conclusion
3-tert-Butyl-2-hydroxybenzaldehyde is a cornerstone chemical intermediate with significant

utility in diverse scientific disciplines. Its well-defined physicochemical properties and

straightforward synthesis make it readily accessible for research and development. Its primary

applications in the creation of high-value catalytic systems and as a versatile precursor for

pharmacologically active molecules underscore its importance for professionals in chemical

synthesis and drug discovery. Careful adherence to safety protocols is essential when handling

this compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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